![molecular formula C15H19NOS B1613544 Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone CAS No. 898783-28-3](/img/structure/B1613544.png)
Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone
Overview
Description
Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone is a chemical compound with a variety of scientific research applications. It is a cyclopropyl ketone that contains a thiomorpholinomethyl group and a phenyl ring. This compound has been studied for its biochemical and physiological effects, as well as its potential applications in laboratory experiments.
Scientific Research Applications
Formation of Nickeladihydropyran as an Intermediate in Cycloaddition Research on cyclopropyl ketones, including compounds similar to Cyclopropyl 4-(thiomorpholinomethyl)phenyl ketone, has revealed their capacity to undergo oxidative addition to nickel catalysts. This reaction forms nickeladihydropyran, a key intermediate in nickel-catalyzed cycloadditions that yield cyclopentane compounds with carbonyl substituents in specific positions. This pathway highlights the utility of cyclopropyl ketones in synthesizing complex cyclopentane structures, beneficial for developing new chemical entities with potential applications in material science and pharmaceuticals (Ogoshi, Nagata, & Kurosawa, 2006).
Regioselective Synthesis of Quinolin-8-ols and Tetrahydroquinolin-8-ols Cyclopropyl ketones have been utilized in the regioselective synthesis of quinolin-8-ols and 1,2,3,4-tetrahydroquinolin-8-ols through cyclization processes. This synthetic route involves the treatment of certain precursors with specific reagents to yield the quinolin-8-ols regioselectively. The presence of cyclopropyl groups in the precursors is crucial for the formation of these compounds, which are significant in medicinal chemistry for their potential biological activities (Uchiyama, Ono, Hayashi, & Narasaka, 1998).
Synthetic Precursors for Dihydropyrroles and Pyrroles Doubly activated cyclopropanes, derived from cyclopropyl ketones, have shown efficacy as synthetic precursors for the regiospecific synthesis of 4-nitro- and 4-cyano-dihydropyrroles. These cyclopropanes facilitate the synthesis of densely functionalized pyrroles upon treatment with primary amines, demonstrating the versatility of cyclopropyl ketones in synthesizing nitrogen-containing heterocycles (Wurz & Charette, 2005).
Properties
IUPAC Name |
cyclopropyl-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NOS/c17-15(14-5-6-14)13-3-1-12(2-4-13)11-16-7-9-18-10-8-16/h1-4,14H,5-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNBLPVYCDYXCFS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2=CC=C(C=C2)CN3CCSCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00642944 | |
Record name | Cyclopropyl{4-[(thiomorpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00642944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898783-28-3 | |
Record name | Cyclopropyl{4-[(thiomorpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00642944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.